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Compound of Interest

Compound Name:
3,5-Dichloroisothiazole-4-

carbonitrile

Cat. No.: B127508 Get Quote

Disclaimer: This document provides a summary of safety and handling information for 3,5-
Dichloroisothiazole-4-carbonitrile (CAS No. 2120-82-3). A complete Safety Data Sheet

(SDS) for this specific compound could not be fully accessed at the time of writing. Therefore,

the information presented herein is based on general principles of chemical safety and data

extrapolated from structurally related isothiazole compounds. This guide is intended for

informational purposes for researchers, scientists, and drug development professionals and

should not be considered a substitute for a comprehensive, compound-specific SDS. Always

consult a certified SDS for 3,5-Dichloroisothiazole-4-carbonitrile before handling this

chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties
While specific quantitative data for 3,5-Dichloroisothiazole-4-carbonitrile is not readily

available in the public domain, the following table summarizes its basic identifiers. Information

on physical properties is currently unavailable.
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Identifier Value

Chemical Name 3,5-Dichloroisothiazole-4-carbonitrile

Synonyms
3,5-dichloro-4-isothiazolecarbonitrile, 4-cyano-

3,5-dichloroisothiazole

CAS Number 2120-82-3

Molecular Formula C₄Cl₂N₂S

Molecular Weight 179.03 g/mol

Physical State Not Available

Melting Point Not Available

Boiling Point Not Available

Density Not Available

Hazard Identification and Classification
Based on data for analogous chlorinated isothiazole compounds, 3,5-Dichloroisothiazole-4-
carbonitrile is anticipated to be a hazardous substance. The following table outlines potential

GHS hazard classifications. These are predictive and require confirmation with a specific SDS.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.
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Signal Word:Warning

Potential Hazard Pictograms:

alt text

Safe Handling and Storage
Strict adherence to safety protocols is essential when handling 3,5-Dichloroisothiazole-4-
carbonitrile.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

diagram outlines the recommended PPE workflow.
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Caption: Personal Protective Equipment (PPE) Workflow for Handling 3,5-
Dichloroisothiazole-4-carbonitrile.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in good working order in any area where this chemical is handled.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapors.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where this chemical is used.

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Store in a tightly sealed container.

The recommended storage temperature is typically refrigerated (2-8°C) and in an inert

atmosphere.

Emergency Procedures
In the event of an emergency, follow the established protocols for your institution. The following

provides general guidance.

First Aid Measures
The following table summarizes general first aid measures. Always seek immediate medical

attention after any exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention from

an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response
In the event of a spill, the following logical workflow should be followed.
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Caption: Logical Workflow for Responding to a Spill of 3,5-Dichloroisothiazole-4-carbonitrile.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire,

such as dry chemical, carbon dioxide, alcohol-resistant foam, or water spray.

Specific Hazards: Combustion may produce toxic and irritating gases, including nitrogen

oxides, sulfur oxides, hydrogen chloride, and carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.

Disposal Considerations
Dispose of 3,5-Dichloroisothiazole-4-carbonitrile and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. This material

should be treated as hazardous waste. Do not allow it to enter drains or waterways.

Toxicological Information
Specific toxicological data for 3,5-Dichloroisothiazole-4-carbonitrile is not available. Based

on related compounds, it is presumed to be harmful if swallowed, inhaled, or absorbed through

the skin. It is also expected to be an irritant to the skin, eyes, and respiratory system. Chronic

effects are unknown.

Experimental Protocols
Detailed experimental protocols involving 3,5-Dichloroisothiazole-4-carbonitrile are beyond

the scope of this safety guide. All experimental work should be conducted under the direct

supervision of a qualified researcher and in accordance with a thoroughly reviewed and

approved research protocol that includes a comprehensive risk assessment.

This guide is intended to promote a culture of safety and should be used in conjunction with

official safety documentation and institutional protocols. Always prioritize safety when working

with hazardous chemicals.

To cite this document: BenchChem. [3,5-Dichloroisothiazole-4-carbonitrile: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b127508#3-5-dichloroisothiazole-4-carbonitrile-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b127508#3-5-dichloroisothiazole-4-carbonitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b127508#3-5-dichloroisothiazole-4-carbonitrile-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

